2-(2-(N-(2-Chloro-6-methylphenyl)carbamoyl)phenyl)acetic acid

• IUPAC Name: 2-[2-[(2-chloro-6-methylphenyl)carbamoyl]phenyl]acetic acid
• InChI: InChI=1S/C16H14ClNO3/c1-10-5-4-8-13(17)15(10)18-16(21)12-7-3-2-6-11(12)9-14(19)20/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: PNOUAVCTKRYFMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)C2=CC=CC=C2CC(=O)O
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol

Description

2-(2-(N-(2-Chloro-6-methylphenyl)carbamoyl)phenyl)acetic acid, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to relieve pain and inflammation. It is a derivative of phenylacetic acid and has been widely used in the treatment of various conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and menstrual cramps.

Scientific Research Applications

• Synthesis and Crystal Structure Analysis : A study on a similar compound, 2-Methyl-3-[(2-methylphenyl)carbamoyl]phenyl acetate, focused on its synthesis and crystal structure, revealing insights into its molecular conformation and interactions in the crystal form (Yaman et al., 2019).

• Photolytic Transformation Studies : Research on diclofenac (2‐(2‐(2,6‐dichlorophenylamino)phenyl)acetic acid) and its transformation products explored the photolytic processes in aqueous solutions, indicating a pathway for environmental degradation of similar compounds (Eriksson, Svanfelt, & Kronberg, 2010).

• Anticancer Activity : A compound similar to the one , 2-{[(2-Chloro-6-fluorophenyl)amino]-5-methylphenyl}acetic acid, was synthesized and tested for its anticancer activity, revealing potential medicinal applications (Liu Ying-xiang, 2007).

• Antimycobacterial Agents : Derivatives of phenoxyacetic acid, including 2{-[4-(1-carbamoyl-5-(chlorophenyl)-4,5-dihydro-1H-3-pyrazolyl]-2-methoxyphenoxy}acetic acid, were synthesized and found effective against Mycobacterium tuberculosis, indicating their potential as antimycobacterial agents (Ali & Shaharyar, 2007).

• Herbicide Metabolism and Carcinogenicity : A study on the metabolism of chloroacetamide herbicides in human and rat liver microsomes highlighted the metabolic pathways and potential carcinogenicity of compounds like 2-chloro-N-(2-ethyl-6-methylphenyl)-N-(2-methoxy-1-methylethyl) acetamide, relevant to the environmental and health impacts of these chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).

• Photocatalytic Degradation Studies : Another study on diclofenac looked into its photocatalytic degradation using nanostructured materials, providing insights into environmental remediation techniques for this class of compounds (Martínez et al., 2011).